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Compound of Interest

Compound Name: C18H19BrN4O5

Cat. No.: B15172104 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the synthesis of the soluble epoxide hydrolase (sEH) inhibitor,

GSK2256294 (C18H19BrN4O5), with alternative sEH inhibitors, TPPU and AR-9281. Detailed

experimental protocols, comparative data on synthesis efficiency and biological activity, and

visualizations of the relevant biological pathway and experimental workflows are presented to

support independent verification and further research.

Executive Summary
GSK2256294 is a potent and selective inhibitor of soluble epoxide hydrolase (sEH), an enzyme

implicated in the metabolism of signaling lipids that regulate inflammation, blood pressure, and

pain. This guide details a multigram-scale synthesis of GSK2256294, achieving a 26.8% overall

yield with 99% purity. For comparative analysis, the synthesis protocols for two alternative sEH

inhibitors, 1-(1-propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU) and N-((4-

(adamantan-1-yl)phenyl)acetamide (AR-9281), are also provided. This guide serves as a

practical resource for the independent synthesis and evaluation of these compounds.

Comparison of sEH Inhibitor Synthesis and Potency
The following table summarizes key quantitative data for the synthesis and in vitro activity of

GSK2256294 and its alternatives, TPPU and AR-9281.
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Compound
Chemical
Formula

Synthesis
Overall Yield

Purity
IC50 (human
sEH)

GSK2256294 C18H19BrN4O5 26.8%[1] 99%[1] 27 pM

TPPU C20H22F3N3O3

Stepwise yields

reported; overall

yield not

explicitly stated.

>95% (based on

NMR and LC-

MS)[2]

3.7 nM[2]

AR-9281 C18H29N3O2

Not explicitly

stated in the

provided

literature.

Not explicitly

stated in the

provided

literature.

13.8 nM[3]

Signaling Pathway of Soluble Epoxide Hydrolase
(sEH)
Soluble epoxide hydrolase is a key enzyme in the arachidonic acid metabolic pathway. It

catalyzes the hydrolysis of epoxyeicosatrienoic acids (EETs), which are anti-inflammatory and

vasodilatory lipid signaling molecules, into their less active diol counterparts,

dihydroxyeicosatrienoic acids (DHETs). By inhibiting sEH, compounds like GSK2256294

increase the bioavailability of EETs, thereby enhancing their beneficial effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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